Cas no 2411237-64-2 (N-{2-(prop-1-en-2-yl)oxolan-3-ylmethyl}prop-2-enamide)

• Product Name: N-{2-(prop-1-en-2-yl)oxolan-3-ylmethyl}prop-2-enamide
• CAS No: 2411237-64-2
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 5414326
• PubChem ID: 146106028
• Update Time: 2025-07-09

N-{2-(prop-1-en-2-yl)oxolan-3-ylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2411237-64-2
• N-[(2-Prop-1-en-2-yloxolan-3-yl)methyl]prop-2-enamide
• EN300-26575735
• Z3024763623
• N-{[2-(prop-1-en-2-yl)oxolan-3-yl]methyl}prop-2-enamide
• N-[[Tetrahydro-2-(1-methylethenyl)-3-furanyl]methyl]-2-propenamide
• N-{2-(prop-1-en-2-yl)oxolan-3-ylmethyl}prop-2-enamide

• Inchi： 1S/C11H17NO2/c1-4-10(13)12-7-9-5-6-14-11(9)8(2)3/h4,9,11H,1-2,5-7H2,3H3,(H,12,13)
• InChI Key： IHPFOQHXODEPNE-UHFFFAOYSA-N
• SMILES： C(NCC1CCOC1C(C)=C)(=O)C=C

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 0.991±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 350.5±34.0 °C(Predicted)
• pka: 14.70±0.46(Predicted)

Additional information on N-{2-(prop-1-en-2-yl)oxolan-3-ylmethyl}prop-2-enamide

N-{2-(Prop-1-en-2-yl)oxolan-3-ylmethyl}prop-2-enamide (CAS No. 2411237-64-2): An Overview

N-{2-(Prop-1-en-2-yl)oxolan-3-ylmethyl}prop-2-enamide (CAS No. 2411237-64-2) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its propenyl and oxolanyl moieties, exhibits a complex molecular architecture that has been the subject of extensive research in recent years.

The chemical structure of N-{2-(Prop-1-en-2-yl)oxolan-3-ylmethyl}prop-2-enamide is defined by a propenamide group attached to a 3-hydroxytetrahydrofuran ring, which is further substituted with a propenyl group. This combination of functional groups imparts the molecule with a high degree of conformational flexibility and chemical reactivity, making it an attractive candidate for various applications in pharmaceutical and materials science.

Recent studies have highlighted the potential of N-{2-(Prop-1-en-2-yl)oxolan-3-ylmethyl}prop-2-enamide in the development of new therapeutic agents. One notable area of research involves its use as a prodrug for the delivery of active pharmaceutical ingredients (APIs). The propenamide moiety can be designed to undergo selective cleavage under specific physiological conditions, thereby releasing the active drug at the target site. This approach has shown promise in improving the bioavailability and reducing the side effects of certain drugs.

In addition to its prodrug potential, N-{2-(Prop-1-en-2-yl)oxolan-3-ylmethyl}prop-2-enamide has also been investigated for its antimicrobial properties. Studies have demonstrated that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as certain fungi. The mechanism of action is believed to involve disruption of microbial cell membranes, leading to cell death. This makes it a valuable candidate for the development of new antimicrobial agents, particularly in light of the growing global threat of antibiotic resistance.

The synthesis of N-{2-(Prop-1-en-2-yl)oxolan-3-ylmethyl}prop-2-enamide has been optimized through various methodologies, including catalytic asymmetric synthesis and microwave-assisted reactions. These approaches have enabled the efficient production of the compound on both laboratory and industrial scales, facilitating further research and development efforts.

In the context of materials science, N-{2-(Prop-1-en-2-yl)oxolan-3-ylmethyl}prop-2-enamide has shown promise as a polymerizable monomer. Its propenyl group can participate in radical polymerization reactions, leading to the formation of polymers with unique physical and chemical properties. These polymers have potential applications in areas such as drug delivery systems, coatings, and adhesives.

From a toxicological perspective, preliminary studies suggest that N-{2-(Prop-1-en-2-yl)oxolan-3-ylmethyl}prop-2-enamide exhibits low toxicity in vitro and in vivo. However, further research is needed to fully evaluate its safety profile and potential long-term effects. This information is crucial for ensuring its safe use in pharmaceutical and industrial applications.

In conclusion, N-{2-(Prop-1-en-2-yloxolan)-3-yloxymethyl}propenamide (CAS No. 2411237-64-2) represents a versatile compound with a wide range of potential applications in both pharmaceutical and materials science. Ongoing research continues to uncover new insights into its properties and mechanisms of action, paving the way for innovative solutions in these fields.